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Compound of Interest

Compound Name: 1-Chloro-4-ethoxybutane

CAS No.: 36865-43-7

Cat. No.: B1584359

Get Quote

Executive Summary & Molecular Architecture
1-Chloro-4-ethoxybutane (CAS: 53266-87-8) represents a critical bifunctional building block in

modern medicinal chemistry. Structurally, it serves as a "C4-spacer," providing a four-carbon

aliphatic chain terminated by two distinct functional handles: an electrophilic primary alkyl

chloride and a chemically inert ethoxy ether.

This guide analyzes the molecule not merely as a solvent or reagent, but as a precision tool for

introducing the 4-ethoxybutyl motif into pharmacophores—a strategy often employed to

modulate lipophilicity (LogP) and optimize solubility without introducing hydrogen bond donors

(HBD).

Physicochemical Profile
The following data aggregates calculated and experimental values typical for halo-ether

homologs.
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Property Value / Description Significance in Protocol

Molecular Formula Precursor stoichiometry

Molecular Weight 136.62 g/mol Yield calculations

Boiling Point ~152–155°C (at 760 mmHg) Distillation parameters

Density ~0.96 g/mL Phase separation logic

LogP (Calc) ~2.1 Lipophilicity estimation

Flash Point ~45°C Safety/Flammability controls

Synthetic Routes & Process Optimization
While various routes exist (e.g., ring-opening of tetrahydrofuran with ethyl chloride), the most

rigorous and controllable method for laboratory and pilot-scale synthesis is the

Deoxychlorination of 4-ethoxybutan-1-ol. This route avoids the formation of regioisomeric

byproducts common in ring-opening reactions.

The Preferred Protocol: Thionyl Chloride
Deoxychlorination
Rationale: We utilize Thionyl Chloride (

) over concentrated HCl or Phosphorus Trichloride (

).

ensures complete conversion with gaseous byproducts (

and

), simplifying purification. Pyridine is included as a scavenger to prevent acid-catalyzed
cleavage of the ether moiety.

Experimental Workflow
Reagents:

4-Ethoxybutan-1-ol (1.0 eq)
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Thionyl Chloride (1.2 eq)

Pyridine (1.1 eq)

Dichloromethane (DCM) or Toluene (Solvent)

Step-by-Step Methodology:

Setup: Charge a 3-neck round-bottom flask with 4-ethoxybutan-1-ol and Pyridine in dry DCM

under an inert Nitrogen atmosphere. Cool to 0°C. Why: Cooling controls the exothermic

nature of the reaction and prevents ether degradation.

Addition: Add

dropwise via an addition funnel over 30 minutes. Maintain internal temperature <10°C.

Reaction: Allow the mixture to warm to room temperature and reflux for 2 hours. Monitor via

TLC (stain:

) or GC-MS.

Quench: Cool to 0°C and quench carefully with saturated

. Why: Neutralizes residual HCl and Pyridine salts.

Extraction: Separate the organic layer. Wash aqueous layer 2x with DCM.

Purification: Dry organics over

, filter, and concentrate. Purify the crude oil via vacuum distillation (essential for removing
traces of sulfur impurities).

Visualization: Synthesis Logic Flow
The following diagram illustrates the critical decision nodes in the synthesis pathway.
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Precursor:
4-Ethoxybutan-1-ol

Reagent Addition:
SOCl2 + Pyridine

(0°C, N2 atm)

 Dissolve in DCM 

Intermediate:
Chlorosulfite Ester

 Exothermic 

Reaction:
SN2 / SNi Substitution

(Reflux)

 Heat 

Quench & Wash:
Sat. NaHCO3

 Completion 

Final Product:
1-Chloro-4-ethoxybutane

 Distillation 

Click to download full resolution via product page

Figure 1: Critical process flow for the conversion of 4-ethoxybutan-1-ol to 1-chloro-4-
ethoxybutane, highlighting temperature control points.

Reactivity Profile & Mechanistic Pathways
1-Chloro-4-ethoxybutane acts as a "masked" butane chain. The ethoxy group is generally

stable under basic alkylation conditions, making this molecule an ideal electrophile for

attaching a 4-carbon chain to nucleophiles (amines, phenols, thiols).
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The Finkelstein Modification
For reactions with weak nucleophiles, the chloride is often too sluggish. Expert Insight: Do not

simply increase heat, which promotes elimination (E2) to the vinyl ether. Instead, employ the

Finkelstein reactionin situ.

Additive: Potassium Iodide (KI) (0.1 – 1.0 eq).

Mechanism: The

is displaced by

to form the more reactive 1-Iodo-4-ethoxybutane, which then reacts with the target
nucleophile.

Visualization: Alkylation Mechanism
This diagram details the

pathway when using this linker to alkylate a generic pharmacophore (Nu-H).

1-Chloro-4-
ethoxybutane

Activated:
1-Iodo-4-

ethoxybutane

 Finkelstein
(Acetone/MEK) 

Catalyst:
Iodide (I-)

Alkylated
Scaffold

 Fast SN2 

Target:
Pharmacophore

(Nu:-)

 Attack 
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Figure 2: Catalytic activation of the chloride linker using Iodide to accelerate nucleophilic

substitution.

Analytical Characterization Standards
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To validate the identity of the synthesized material, the following spectroscopic signatures must

be confirmed.

Proton NMR ( NMR, 400 MHz, )
3.55 ppm (t, 2H):

(Deshielded by Chlorine).

3.48 ppm (q, 2H):

(Methylene of the ethyl group).

3.42 ppm (t, 2H):

(Methylene of the butyl chain next to Oxygen).

1.85 – 1.65 ppm (m, 4H): Central methylene protons of the butyl chain.

1.20 ppm (t, 3H):

(Terminal methyl).

Mass Spectrometry (GC-MS)
Molecular Ion (

): 136 (approx).

Isotope Pattern: Distinct M and M+2 peaks in a 3:1 ratio, characteristic of a mono-chlorinated

compound.

Fragmentation: Loss of the ethyl group (

) or loss of the ethoxy group (

).

Safety & Handling (E-E-A-T Compliance)
Hazard Identification:
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Skin/Eye Irritant: Alkyl chlorides are alkylating agents. They can react with biological

nucleophiles (DNA/Proteins).

Flammability: Moderate fire hazard. Ground all equipment.

Storage Protocol: Store under inert gas (Argon/Nitrogen) in a cool, dry place. Ether linkages

can form explosive peroxides upon prolonged exposure to air and light. Mandatory: Test for

peroxides using starch-iodide paper before distillation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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